Cas no 2228355-00-6 (2-hydroxy-2-{1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}acetic acid)

• Product Name: 2-hydroxy-2-{1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}acetic acid
• CAS No: 2228355-00-6
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 6249855
• PubChem ID: 165705356
• Update Time: 2025-05-20

2-hydroxy-2-{1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-{1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}acetic acid
• EN300-1776412
• 2228355-00-6
• 2-hydroxy-2-{1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopropyl}acetic acid

• Inchi： 1S/C12H18N2O3/c1-8(2)7-14-6-3-9(13-14)12(4-5-12)10(15)11(16)17/h3,6,8,10,15H,4-5,7H2,1-2H3,(H,16,17)
• InChI Key： NJYOUVCWHXJFRO-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2C=CN(CC(C)C)N=2)CC1

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-hydroxy-2-{1-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropyl}acetic acid

Introduction to 2-hydroxy-2-{1-[1-(2-methylpropyl)-1H-pyrazol-3-yl)cyclopropyl}acetic acid (CAS No. 2228355-00-6)

2-hydroxy-2-{1-[1-(2-methylpropyl)-1H-pyrazol-3-yl)cyclopropyl}acetic acid, identified by the chemical identifier CAS No. 2228355-00-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential biological activities and its relevance in the development of novel therapeutic agents. The compound’s structure incorporates multiple pharmacophoric elements, including a hydroxy group, a cyclopropyl moiety, and a pyrazole ring, which collectively contribute to its unique chemical and biological properties.

The hydroxy group at the alpha position of the acetic acid moiety is a common feature in many bioactive molecules, often serving as a hydrogen bond acceptor or participating in redox reactions. This functional group enhances the solubility of the compound in polar solvents, facilitating its interaction with biological targets. The cyclopropyl ring, on the other hand, is known for its ability to induce conformational constraints in molecules, which can influence their binding affinity and selectivity. In particular, cyclopropyl-containing compounds have been reported to exhibit diverse biological activities, ranging from anti-inflammatory to anticancer effects.

The presence of the pyrazole ring in the structure of 2-hydroxy-2-{1-[1-(2-methylpropyl)-1H-pyrazol-3-yl)cyclopropyl}acetic acid adds another layer of complexity and potential functionality. Pyrazole derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The specific substitution pattern on the pyrazole ring in this compound may modulate its pharmacological profile, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. Studies using molecular docking simulations have suggested that this compound may interact with enzymes and receptors involved in various metabolic pathways. For instance, preliminary data indicate that it could potentially inhibit key enzymes implicated in inflammation and oxidative stress, which are central mechanisms in many chronic diseases.

In the realm of drug discovery, the synthesis and characterization of 2-hydroxy-2-{1-[1-(2-methylpropyl)-1H-pyrazol-3-yl)cyclopropyl}acetic acid represent an important step towards developing novel therapeutic strategies. The compound’s structural features suggest that it may serve as a scaffold for designing molecules with enhanced efficacy and reduced toxicity. Furthermore, its potential to modulate multiple biological pathways makes it an attractive candidate for multitarget drug design—a strategy that has gained significant traction in recent years due to its ability to address complex diseases more effectively than single-target agents.

Current research efforts are focused on elucidating the detailed mechanism of action of this compound. In vitro studies have begun to explore its effects on various cell lines and biochemical assays. Initial findings suggest that it may exhibit inhibitory activity against certain enzymes associated with metabolic disorders. Additionally, its interaction with cellular receptors has been investigated using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into the compound’s binding affinity and conformational preferences.

The synthetic route to CAS No. 2228355-00-6 involves multi-step organic transformations, including cyclization reactions and functional group interconversions. The synthesis has been optimized to ensure high yield and purity, which are critical for subsequent biological evaluation. Advanced synthetic methodologies such as transition metal-catalyzed reactions have been employed to streamline the process and enhance efficiency.

As interest in natural product-inspired drug discovery continues to grow, compounds like 2-hydroxy-2-{1-[1-(2-methylpropyl)-1H-pyrazol-3-yl)cyclopropyl}acetic acid offer a bridge between synthetic chemistry and pharmacology. The structural motifs derived from natural products often provide a rich source of bioactive scaffolds that can be further modified to improve their pharmacokinetic properties. This approach aligns well with the increasing emphasis on sustainable drug development practices.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a tool compound for studying enzyme mechanisms. Moreover, its stability under various conditions suggests that it could be used in industrial applications or as a reference standard for analytical purposes.

In conclusion,CAS No 2228355-00-6 represents a promising entity in pharmaceutical research with significant potential for further development. Its intricate structure, combined with preliminary evidence of bioactivity, positions it as a valuable asset in the quest for novel therapeutic agents. As research progresses, additional insights into its biological significance are expected to emerge, paving the way for new applications in medicine and beyond.